Cas no 61827-89-2 (3,9-Dodecadiyne)

3,9-Dodecadiyne Properties

Names and Identifiers

• 3,9-Dodecadiyne
• dodeca-3,9-diyne
• ZM 241385
• NS00095851
• 61827-89-2
• 3,9-Dodecadiyne, 97%
• FT-0614790
• D1985
• MFCD00041637
• D89969
• AKOS015842689
• CS-0128387
• DTXSID30210817
• DTXCID60133308
• +Expand

• MDL： MFCD00041637
• InChIKey： SLQXYOMUNKJHRV-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18/c1-3-5-7-9-11-12-10-8-6-4-2/h3-4,9-12H2,1-2H3
• SMILES： CCC#CCCCCC#CCC
• BRN： 1698817

Computed Properties

• Exact Mass: 162.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 162.141
• Heavy Atom Count: 12
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.37360
• PSA: 0.00000
• Refractive Index: n20/D 1.465(lit.)
• Boiling Point: 55-58 °C/0.5 mmHg(lit.)
• Melting Point: -9.25°C (estimate)
• Flash Point: 203 °F
• Color/Form: Colorless or yellow liquid.
• Solubility: Not determined.
• Density: 0.809 g/mL at 25 °C(lit.)

3,9-Dodecadiyne Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

3,9-Dodecadiyne Customs Data

• HS CODE：2901299090
• Customs Data：

  China Customs Code:

  2901299090

  Overview:

  2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons